Cas no 336608-38-9 (2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-)

2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- structure
336608-38-9 structure
Product Name:2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
CAS No:336608-38-9
MF:C13H15NO2S
MW:249.32870221138
CID:1459296
Update Time:2024-08-23

2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
    • 3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
    • 3-(4-Tert-butylphenyl)sulfonyl-2-propenenitrile
    • Inchi: 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3
    • InChI Key: VHKZGNPOHPFPER-UHFFFAOYSA-N
    • SMILES: C(#N)C=CS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 249.08245

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 407.1±45.0 °C(Predicted)
  • PSA: 57.93
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